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Compound of Interest

Compound Name: 2-Methyl-4-nitroaniline-d3

Cat. No.: B15296180

An In-depth Technical Guide to 2-Methyl-4-nitroaniline-d3: Molecular Weight and Formula

This technical guide provides essential information regarding the molecular weight and
chemical formula of the deuterated compound 2-Methyl-4-nitroaniline-d3. It is intended for
researchers, scientists, and professionals in the field of drug development who utilize
isotopically labeled compounds in their studies. This document also includes a comparative
analysis with its non-deuterated counterpart, 2-Methyl-4-nitroaniline.

Quantitative Data Summary

The following table summarizes the key molecular properties of 2-Methyl-4-nitroaniline-d3
and 2-Methyl-4-nitroaniline for straightforward comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
2-Methyl-4-nitroaniline-d3 C7H5D3N202[1][2][3] 155.17[1][2]13]
2-Methyl-4-nitroaniline C7H8N202[4][5][6][71[8] 152.15[4][5][6][71[9]

Experimental Protocols

The determination of molecular weight and formula for isotopically labeled compounds such as
2-Methyl-4-nitroaniline-d3 is typically achieved through a combination of mass spectrometry
and nuclear magnetic resonance (NMR) spectroscopy.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecule. The presence of three deuterium atoms results in a predictable
mass shift compared to the unlabeled compound. The observed mass-to-charge ratio (m/z) in
the mass spectrum allows for the confirmation of the elemental composition and, consequently,
the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR (Proton NMR): The *H NMR spectrum of 2-Methyl-4-nitroaniline-d3 would show a
reduction in the integration of the signal corresponding to the methyl protons compared to
the unlabeled compound, confirming the deuterium substitution at the methyl group.

e 2H NMR (Deuterium NMR): A 2H NMR spectrum would exhibit a signal corresponding to the
deuterium nuclei, providing direct evidence of deuteration.

e 13C NMR (Carbon-13 NMR): The 13C NMR spectrum can also be used to confirm the
structure of the molecule. The carbon atom attached to the deuterated methyl group may
show a characteristic triplet splitting pattern due to coupling with the deuterium atoms.

Logical Relationship Diagram

The following diagram illustrates the relationship between 2-Methyl-4-nitroaniline and its
deuterated form, highlighting the isotopic substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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